Cas no 195073-19-9 (2-chloro-6-nitro-Pyrazine)

2-Chloro-6-nitro-pyrazine is a heterocyclic compound featuring a pyrazine ring substituted with chloro and nitro functional groups at the 2- and 6-positions, respectively. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing nitro group enhances electrophilic substitution potential, while the chloro group offers a versatile site for nucleophilic displacement. Its high purity and stability under standard conditions ensure reliable performance in cross-coupling reactions and other transformations. The compound's well-defined reactivity profile makes it particularly useful in the development of active ingredients and specialty chemicals requiring precise molecular modifications.
2-chloro-6-nitro-Pyrazine structure
2-chloro-6-nitro-Pyrazine structure
Product Name:2-chloro-6-nitro-Pyrazine
CAS No:195073-19-9
MF:C4H2ClN3O2
MW:159.530579090118
MDL:MFCD10697795
CID:1081505
PubChem ID:53438317
Update Time:2025-06-11

2-chloro-6-nitro-Pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-6-nitro-Pyrazine
    • 2-Chloro-6-nitropyrazine
    • AB60515
    • AK-28458
    • QC-6882
    • 195073-19-9
    • AKOS006305091
    • DB-065878
    • DTXSID80701245
    • SCHEMBL8065542
    • MDL: MFCD10697795
    • Inchi: 1S/C4H2ClN3O2/c5-3-1-6-2-4(7-3)8(9)10/h1-2H
    • InChI Key: WJUQEURLLVJUFK-UHFFFAOYSA-N
    • SMILES: ClC1=CN=CC([N+](=O)[O-])=N1

Computed Properties

  • Exact Mass: 158.98400
  • Monoisotopic Mass: 158.9835540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 71.6Ų

Experimental Properties

  • PSA: 71.60000
  • LogP: 1.56140

2-chloro-6-nitro-Pyrazine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-chloro-6-nitro-Pyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A099001504-1g
2-Chloro-6-nitropyrazine
195073-19-9 95%
1g
$675.80 2023-09-02
Chemenu
CM168466-1g
2-chloro-6-nitropyrazine
195073-19-9 95%
1g
$720 2021-08-05
Chemenu
CM168466-1g
2-chloro-6-nitropyrazine
195073-19-9 95%
1g
$675 2023-03-05
eNovation Chemicals LLC
D632819-1g
2-Chloro-6-nitropyrazine
195073-19-9 97%
1g
$530 2024-05-24
eNovation Chemicals LLC
D632819-5g
2-Chloro-6-nitropyrazine
195073-19-9 97%
5g
$1400 2024-05-24
eNovation Chemicals LLC
D632819-10g
2-Chloro-6-nitropyrazine
195073-19-9 97%
10g
$2240 2024-05-24
eNovation Chemicals LLC
D632819-25g
2-Chloro-6-nitropyrazine
195073-19-9 97%
25g
$3900 2024-05-24
eNovation Chemicals LLC
D632819-1g
2-Chloro-6-nitropyrazine
195073-19-9 97%
1g
$530 2025-02-24
eNovation Chemicals LLC
D632819-5g
2-Chloro-6-nitropyrazine
195073-19-9 97%
5g
$1400 2025-02-24
eNovation Chemicals LLC
D632819-10g
2-Chloro-6-nitropyrazine
195073-19-9 97%
10g
$2240 2025-02-24

Additional information on 2-chloro-6-nitro-Pyrazine

Comprehensive Overview of 2-Chloro-6-nitro-Pyrazine (CAS No. 195073-19-9): Properties, Applications, and Industry Trends

2-Chloro-6-nitro-Pyrazine (CAS No. 195073-19-9) is a specialized heterocyclic compound featuring a pyrazine backbone substituted with chlorine and nitro functional groups. This unique structure endows it with versatile reactivity, making it a valuable intermediate in pharmaceuticals, agrochemicals, and materials science. The compound's molecular formula, C4H2ClN3O2, highlights its electron-deficient aromatic system, which is pivotal for nucleophilic substitution reactions—a key reason why researchers frequently search for "2-Chloro-6-nitro-Pyrazine synthesis" or "195073-19-9 applications."

In recent years, the demand for nitro-substituted pyrazines has surged due to their role in developing kinase inhibitors and antiviral agents, aligning with global interest in targeted therapies. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a critical parameter for industries optimizing "high-purity heterocyclic intermediates." Environmental concerns have also driven innovations in greener synthesis routes, addressing queries such as "sustainable production of 2-Chloro-6-nitro-Pyrazine."

The compound's solubility in organic solvents (e.g., DMSO, ethanol) and stability under inert conditions make it ideal for cross-coupling reactions, a topic frequently explored in "pyrazine derivative functionalization" studies. Notably, its nitro group facilitates reduction to amino derivatives, expanding utility in dye and polymer industries. Patent analyses reveal growing interest in "CAS 195073-19-9" for electronic materials, particularly in OLED and semiconductor research.

From an SEO perspective, trending searches like "2-Chloro-6-nitro-Pyrazine supplier" and "pyrazine-based drug discovery" reflect market dynamics. Regulatory compliance (REACH, FDA) remains a focal point, with documentation emphasizing "analytical certificates for 195073-19-9." Future prospects include CRISPR-based biomarker studies leveraging its fluorescence-quenching properties, answering niche queries on "pyrazine probes in bioimaging."

Storage recommendations typically suggest 2-8°C under argon, while handling precautions emphasize standard lab protocols—addressing common user concerns about "stability of nitro-pyrazines." The compound's melting point (≈150°C) and spectral data (IR: 1540 cm-1 for NO2) are frequently cited in academic forums discussing "spectroscopic characterization of heterocycles."

In conclusion, 2-Chloro-6-nitro-Pyrazine exemplifies the intersection of synthetic chemistry and industrial innovation. Its adaptability to emerging fields like bioconjugation and catalysis ensures sustained relevance, while optimized SEO strategies around "CAS 195073-19-9 price trends" and "pyrazine scaffold modifications" enhance discoverability for diverse stakeholders.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk